Cas no 1258649-69-2 (2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride)

• Product Name: 2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride
• CAS No: 1258649-69-2
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• MDL: MFCD17480391
• CID: 3043088
• PubChem ID: 23292540
• Update Time: 2025-07-18

2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride
• 2-amino-2-(4-methoxyphenyl)ethan-1-ol hydrochloride
• 2-Amino-2-(4-methoxyphenyl)ethan-1-ol HCl
• 2-amino-2-(4-methoxyphenyl)ethanol;hydrochloride
• AK548216
• AK668329
• (2R)-2-amino-2-(4-methoxyphenyl)ethanol;hydrochloride
• Z1263714101
• SB78124
• I11111
• SCHEMBL15511514
• 1258649-69-2
• MFCD17480391
• AKOS030524206
• EN300-69337
• DS-19888
• 2-amino-2-(4-methoxyphenyl)ethanolhydrochloride
• CS-0150412
• SB44365

• MDL： MFCD17480391
• Inchi： 1S/C9H13NO2.ClH/c1-12-8-4-2-7(3-5-8)9(10)6-11;/h2-5,9,11H,6,10H2,1H3;1H
• InChI Key： MAXXCANBKVBAQQ-UHFFFAOYSA-N
• SMILES： Cl.OCC(C1C=CC(=CC=1)OC)N

Computed Properties

• Exact Mass: 203.0713064 g/mol
• Monoisotopic Mass: 203.0713064 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.66
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride

Comprehensive Overview of 2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride (CAS No. 1258649-69-2)

2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride (CAS No. 1258649-69-2) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its amino alcohol structure and methoxyphenyl moiety, has garnered attention due to its potential role in drug development and biochemical studies. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for 2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride has increased, driven by its relevance in medicinal chemistry and neuropharmacology. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given its structural similarity to neurotransmitters. The compound's CAS No. 1258649-69-2 is frequently searched in academic databases, reflecting its growing importance in scientific literature.

One of the key features of 2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride is its versatility. It serves as a precursor in the synthesis of more complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs). This aligns with current trends in drug discovery, where GPCRs are a major focus due to their involvement in various physiological processes. The compound's methoxy group also contributes to its lipophilicity, a critical factor in drug bioavailability optimization.

The synthesis of 2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride typically involves reductive amination or Grignard reactions, followed by salt formation. These methods are well-documented in peer-reviewed journals, ensuring reproducibility for researchers. The compound's purity and stability are rigorously tested using techniques like HPLC and NMR spectroscopy, meeting the stringent standards required for pharmaceutical intermediates.

From an SEO perspective, queries such as "2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride uses" and "CAS 1258649-69-2 suppliers" are trending, indicating strong commercial and academic interest. Additionally, the compound's potential role in neuroprotective agents and anti-inflammatory drugs has sparked discussions in online forums and research communities. This highlights the need for up-to-date, accurate information on its properties and applications.

In conclusion, 2-Amino-2-(4-methoxyphenyl)ethanol hydrochloride (CAS No. 1258649-69-2) is a compound of growing significance in modern chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.